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Compound of Interest

Compound Name: Acifluorfen

Cat. No.: B165780

Acifluorfen Sodium: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of Acifluorfen sodium. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on delivering precise data and
methodological insights. All quantitative data is presented in structured tables for ease of
comparison, and detailed experimental protocols are provided for key physicochemical
parameters. Furthermore, this guide includes visualizations of the synthesis pathway and
mechanism of action to facilitate a deeper understanding of this compound.

Chemical Identity and Structure

Acifluorfen sodium is the sodium salt of Acifluorfen, a diphenyl ether herbicide.

e |[UPAC Name: sodium 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate[1]
e CAS Number: 62476-59-9[2]

e Molecular Formula: C14aHsCIFsNNaOs[1][3]

e Molecular Weight: 383.64 g/mol [1][3]
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e Chemical Class: Diphenolic ether[2]

Physical and Chemical Properties

The physical and chemical properties of Acifluorfen sodium are summarized in the tables
below. These properties are crucial for understanding its environmental fate, behavior, and
formulation development.

ble 1: Physical ies of Acifluorfen Sodi

Property Value Temperature (°C) Reference(s)

White powder or
Physical State brown crystalline 25 [1][2]14]

powder

o 124-125 °C (255-257
Melting Point f) [1]14][5]

N ) >100 °C (for a 47%
Boiling Point ] [1]
agueous solution)

) 1.26 g/cm? (for a 47%
Density ) 23 [1]
agueous solution)

Vapor Pressure 0.01 mPa 20 [6]

pH 8to9 [1]

Table 2: Chemical Properties of Acifluorfen Sodium
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Property Value Temperature (°C) Reference(s)

Water Solubility >250,000 mg/L 25 [2]

Very soluble in

Solubility in Organic acetone and ethanol; o5 2]
Solvents slightly soluble in
xylene.
Octanol-Water
Partition Coefficient 1.2 20 [6]
(log P)
Dissociation Constant
3.86 [7]
(pKa)
Stable in acidic and
Stability alkaline media (pH 3 40 [1]
to 9).
Decomposition Decomposes at 235 o
Temperature °C.

Experimental Protocols

The determination of the physicochemical properties of chemical substances like Acifluorfen
sodium is guided by standardized international protocols, such as those developed by the
Organisation for Economic Co-operation and Development (OECD). These guidelines ensure
data quality and comparability across different laboratories.

Water Solubility (OECD Guideline 105)

The water solubility of Acifluorfen sodium, being well above 10-2 g/L, is typically determined
using the Flask Method.

e Principle: A supersaturated solution of the test substance in water is prepared and allowed to
equilibrate at a constant temperature. After equilibration, the concentration of the substance
in the aqueous phase is determined by a suitable analytical method.

e Apparatus:
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[e]

Constant temperature bath with temperature control to £ 0.5 °C.

o

Flasks of suitable size with airtight stoppers.

[¢]

A device for agitation (e.g., magnetic stirrer or shaker).

[¢]

Centrifuge (if necessary for phase separation).

[e]

Analytical instrumentation for concentration measurement (e.g., HPLC, GC).

e Procedure:

[e]

An excess amount of Acifluorfen sodium is added to a flask containing purified water.

o The flask is tightly stoppered and agitated in a constant temperature bath (e.g., 20 °C) for
a sufficient period to reach equilibrium (preliminary tests can determine this time, often 24-
48 hours).

o After equilibration, the mixture is allowed to stand to let solids settle. If necessary,
centrifugation is used to separate the solid and liquid phases.

o A sample of the clear aqueous solution is carefully withdrawn.

o The concentration of Acifluorfen sodium in the sample is determined using a validated
analytical method.

o The procedure is repeated to ensure the equilibrium has been reached and the results are
consistent.

Melting Point (OECD Guideline 102)

For a crystalline solid like Acifluorfen sodium, several methods can be employed to determine
the melting point. The capillary tube method is a common and reliable technique.

e Principle: A small amount of the powdered substance is packed into a capillary tube and
heated in a controlled manner. The temperature range over which the substance melts is
observed.
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e Apparatus:

o Melting point apparatus with a heating block or liquid bath.

o Capillary tubes (thin-walled, sealed at one end).

o A calibrated thermometer or other temperature measuring device.
e Procedure:

o A small amount of finely powdered, dry Acifluorfen sodium is packed into a capillary tube
to a height of 2-4 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o The temperature at which the first signs of melting are observed and the temperature at
which the last solid particle disappears are recorded. This range is the melting point. Other
applicable methods include Differential Scanning Calorimetry (DSC) and Differential
Thermal Analysis (DTA), which can provide more precise data on the phase transition.

Vapor Pressure (OECD Guideline 104)

Given the low vapor pressure of Acifluorfen sodium, methods suitable for non-volatile
substances are required. The gas saturation method is appropriate.

o Principle: A stream of inert gas is passed through or over the substance at a known flow rate,
slow enough to ensure saturation of the gas with the substance's vapor. The amount of
substance transported by the gas is determined, and from this, the vapor pressure is
calculated.

e Apparatus:
o A system for controlling and measuring the flow of an inert gas (e.g., nitrogen).

o Athermostatically controlled chamber to house the sample.
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o Atrap or analytical system to quantify the amount of the substance in the gas stream (e.g.,
cold trap followed by analysis, or direct analysis).

e Procedure:

o A known amount of Acifluorfen sodium is placed in the thermostatically controlled
chamber.

o A slow, measured stream of inert gas is passed over the sample for a known period.

o The vapor of Acifluorfen sodium carried by the gas is collected in a trap (e.g., a cold trap
or a sorbent tube).

o The amount of Acifluorfen sodium in the trap is quantified using a suitable analytical
technique.

o The vapor pressure is calculated based on the amount of substance collected, the volume
of gas passed, and the temperature.

Partition Coefficient (n-Octanol/Water) (OECD Guideline
107)

The octanol-water partition coefficient (Pow) is a key parameter for predicting the
environmental distribution and bioaccumulation potential of a substance. For a compound with
a log Pow of 1.2 like Acifluorfen sodium, the Shake Flask Method is suitable.

e Principle: The test substance is dissolved in a two-phase system of n-octanol and water. The
system is shaken to allow the substance to partition between the two phases until equilibrium
is reached. The concentration of the substance in both phases is then measured.

e Apparatus:
o Centrifuge tubes or separatory funnels with stoppers.
o A mechanical shaker.

o A centrifuge.
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o Analytical equipment for concentration determination (e.g., HPLC, UV-Vis spectroscopy).

e Procedure:

[e]

n-Octanol and water are mutually saturated before use.
o A stock solution of Acifluorfen sodium is prepared in either n-octanol or water.

o Known volumes of the stock solution, n-octanol, and water are added to a centrifuge tube
or separatory funnel.

o The vessel is sealed and shaken at a constant temperature until equilibrium is achieved
(typically for several hours).

o The mixture is then centrifuged to ensure complete separation of the two phases.
o Aliquots are taken from both the n-octanol and water phases.
o The concentration of Acifluorfen sodium in each phase is determined analytically.

o The partition coefficient (Pow) is calculated as the ratio of the concentration in the n-
octanol phase to the concentration in the aqueous phase. The result is usually expressed
as its base-10 logarithm (log Pow).

Synthesis and Mechanism of Action
Synthesis of Acifluorfen Sodium

The commercial synthesis of Acifluorfen typically involves an Ullmann condensation followed
by hydrolysis and neutralization. The key steps are outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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